Methyl 2-(3,4-dichloro-N-methylphenylsulfonamido)benzoate

• Molecular Formula: C15H13Cl2NO4S
• Molecular Weight: 374.2 g/mol
• IUPAC Name: methyl 2-[(3,4-dichlorophenyl)sulfonyl-methylamino]benzoate
• InChI: InChI=1S/C15H13Cl2NO4S/c1-18(14-6-4-3-5-11(14)15(19)22-2)23(20,21)10-7-8-12(16)13(17)9-10/h3-9H,1-2H3
• InChI Key: OXORMXSKACXORX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)OC)S(=O)(=O)C2=CC(=C(C=C2)Cl)Cl

Description

Methyl 2-(3,4-dichloro-N-methylphenylsulfonamido)benzoate is a useful research compound. Its molecular formula is C15H13Cl2NO4S and its molecular weight is 374.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-(3,4-dichlorophenylsulfonamido)benzoate (21.3 g, 59.1 mmol) was dissolved in acetone (300 ml), and K2CO3 (16.3 g, 118.3 mmol, 2 eq.) was added thereto. Methyl iodide (7.4 ml, 118.3 mmol, 2 eq.) was then added, and the suspension was heated overnight at 40° C. The solid materials were filtered off and the filtrate was concentrated using a rotary evaporator. Purification was carried out by filtration over silica gel (DCM).